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Compound of Interest

Compound Name: 2,2'-Diiodobiphenyl

Cat. No.: B1330377 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2'-Diiodobiphenyl

This technical guide provides a comprehensive overview of the key physical properties of 2,2'-
diiodobiphenyl, with a specific focus on its melting point and solubility. This document is

intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis who may utilize this compound in their work.

Introduction to 2,2'-Diiodobiphenyl
2,2'-Diiodobiphenyl is a halogenated aromatic hydrocarbon. Its structure consists of a

biphenyl core with iodine atoms substituted at the 2 and 2' positions. This substitution pattern

imparts specific steric and electronic properties to the molecule, making it a valuable building

block in organic synthesis, particularly in cross-coupling reactions and as a precursor for

various heterocyclic compounds and ligands. Accurate knowledge of its physical properties,

such as melting point and solubility, is crucial for its handling, purification, and use in chemical

reactions.

Melting Point
The melting point of a crystalline solid is a critical physical property that provides information

about its purity. A pure compound typically exhibits a sharp melting point range of 0.5-1.0°C.[1]

Impurities tend to lower and broaden the melting range.[1]
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The reported melting point for 2,2'-diiodobiphenyl is presented in the table below.

Property Value

Melting Point 108.0 to 112.0 °C

Reference Value 110 °C

Data sourced from Tokyo Chemical Industry Co., Ltd.[2][3]

Experimental Protocol for Melting Point Determination
A standard method for determining the melting point of a solid organic compound involves

using a melting point apparatus, such as a Mel-Temp or a Thiele tube setup.[1]

Materials:

2,2'-Diiodobiphenyl sample

Capillary tubes (sealed at one end)

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp) or oil bath setup

Thermometer

Procedure:

Sample Preparation: A small amount of the 2,2'-diiodobiphenyl is finely ground into a

powder using a mortar and pestle.[4]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the closed end,

aiming for a sample height of 1-2 mm.[5]

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus next to a thermometer.[1]
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Approximate Determination: A rapid heating rate is initially used to determine an approximate

melting point. The apparatus is then allowed to cool to at least 15°C below this approximate

temperature.[1][4]

Accurate Determination: The sample is then heated slowly, at a rate of about 2°C per minute,

as the temperature approaches the expected melting point.[1]

Data Recording: Two temperatures are recorded: the temperature at which the first liquid

droplet appears (T1) and the temperature at which the entire sample becomes a clear liquid

(T2). The melting point range is reported as T1-T2.[4]

Mixed Melting Point: To confirm the identity of an unknown sample suspected to be 2,2'-
diiodobiphenyl, a mixed melting point determination can be performed. The unknown is

mixed with a pure sample of 2,2'-diiodobiphenyl. If the melting point of the mixture is sharp

and close to the literature value, the unknown's identity is confirmed. If the melting point is

depressed and broadened, the unknown is a different compound.

Visualization of Mixed Melting Point Workflow
The logical workflow for identifying an unknown compound using the mixed melting point

technique is illustrated below.
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Workflow for Mixed Melting Point Determination.
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Solubility
Solubility is defined as the ability of a solute to dissolve in a solvent to form a homogeneous

solution. The principle of "like dissolves like" is a useful guideline, suggesting that non-polar

compounds are more soluble in non-polar solvents, while polar compounds dissolve in polar

solvents. 2,2'-diiodobiphenyl, being a large, non-polar molecule, is expected to be insoluble in

water but soluble in various organic solvents.

Solubility Profile
Specific quantitative solubility data for 2,2'-diiodobiphenyl is not readily available in the

literature. However, the solubility of the structurally similar compound 2,2'-dibromobiphenyl

provides a good qualitative estimate.

Solvent Class Solvent Example Expected Solubility

Polar Protic Water Insoluble

Polar Aprotic Acetone Sparingly Soluble

Ethyl Acetate Slightly Soluble

Non-Polar Benzene Sparingly Soluble

Hexane, Toluene Likely Soluble

Qualitative data is inferred from the properties of 2,2'-dibromobiphenyl.[4]

Experimental Protocol for Solubility Determination
A general procedure to determine the solubility of a solid compound like 2,2'-diiodobiphenyl in
a given solvent at a specific temperature is outlined below.

Materials:

2,2'-Diiodobiphenyl

A selection of solvents (e.g., water, ethanol, hexane, toluene, acetone)

Small test tubes or vials
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Graduated cylinders or pipettes

Stirring apparatus (e.g., magnetic stirrer or vortex mixer)

Constant temperature bath

Filtration apparatus (e.g., syringe filter)

Analytical balance

Procedure (Qualitative):

Place a small, measured amount (e.g., 25 mg) of 2,2'-diiodobiphenyl into a test tube.

Add a small volume (e.g., 0.75 mL) of the chosen solvent in portions.

After each addition, shake the test tube vigorously.

Observe if the solid dissolves completely.

Record the results as "soluble," "partially soluble," or "insoluble."[2]

Procedure (Quantitative - Equilibrium Solubility Method):

Add an excess amount of 2,2'-diiodobiphenyl to a vial containing a known volume of the

desired solvent.

Seal the vial and place it in a constant temperature bath, agitating the mixture (e.g., with a

magnetic stirrer) to ensure continuous mixing.

Allow the mixture to equilibrate for an extended period (typically 24-48 hours) to ensure the

solution is saturated.

After equilibration, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a

filtered syringe to avoid transferring any solid particles.

Determine the mass of the withdrawn supernatant.
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Evaporate the solvent from the supernatant and weigh the remaining solid residue.

Calculate the solubility, typically expressed in grams of solute per 100 mL of solvent ( g/100

mL) or moles per liter (mol/L).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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